Cas no 24490-03-7 (Ethyl 3-(Trifluoromethyl)crotonate)

• Product Name: Ethyl 3-(Trifluoromethyl)crotonate
• CAS No: 24490-03-7
• MF: C₇H₉F₃O₂
• MW: 182.140372991562
• MDL: MFCD00040846
• CID: 52521
• PubChem ID: 5838607
• Update Time: 2025-04-18

Ethyl 3-(Trifluoromethyl)crotonate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,4,4-trifluoro-3-methylbut-2-enoate
• ETHYL 3-(TRIFLUOROMETHYL)CROTONATE
• 4,4,4-Trifluor-3-methyl-2-butensaeure-ethylester
• 4,4,4-Trifluor-3-methyl-but-2-en-1-saeure-ethylester
• 4,4,4-trifluoro-3-methyl-but-2-enoic acid ethyl ester
• ethyl 3-trifluoromethylbut-2-enoate
• ethyl 4.4.4-trifluoro-3-methyl-2-butenoate
• 2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, ethyl ester, (E)-
• AS-70035
• MFCD00040846
• SCHEMBL1017537
• NSC-379425
• AKOS037646649
• ethyl (E)-4,4,4-trifluoro-3-methylbut-2-enoate
• Ethyl 3-(trifluoromethyl)crotonate, cis + trans
• 24490-03-7
• (E)-ethyl 4,4,4-trifluoro-3-methylbut-2-enoate
• ethyl (E)-4, 4, 4-trifluoro-3-methylbut-2-enoate
• OSZLARYVWBUKTG-SNAWJCMRSA-N
• ETHYL3-(TRIFLUOROMETHYL)CROTONATE
• AKOS005254479
• 2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, ethyl ester
• 691-77-0
• NSC379425
• ethyl (2E)-4,4,4-trifluoro-3-methylbut-2-enoate
• BBL100393
• STL554187
• Ethyl (2E)-4,4,4-trifluoro-3-methyl-2-butenoate
• DB-429669
• Ethyl 3-(Trifluoromethyl)crotonate

• MDL： MFCD00040846
• Inchi： 1S/C7H9F3O2/c1-3-12-6(11)4-5(2)7(8,9)10/h4H,3H2,1-2H3/b5-4+
• InChI Key： OSZLARYVWBUKTG-SNAWJCMRSA-N
• SMILES： FC(/C(/C)=C/C(=O)OCC)(F)F
• BRN： 1910081

Computed Properties

• Exact Mass: 182.05500
• Monoisotopic Mass: 182.055464
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.157
• Melting Point: No data available
• Boiling Point: 129 °C
• Flash Point: 32°C
• Refractive Index: 1.378
• PSA: 26.30000
• LogP: 2.05810
• Solubility: Not determined

Ethyl 3-(Trifluoromethyl)crotonate Security Information

• Signal Word：warning
• Hazard Statement： Flammable
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：3272
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10
• Storage Condition：Ambient temperatures.